Cas no 2229510-62-5 (methyl 5-1-(2-aminoethyl)cyclobutylthiophene-2-carboxylate)

• Product Name: methyl 5-1-(2-aminoethyl)cyclobutylthiophene-2-carboxylate
• CAS No: 2229510-62-5
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5867664
• PubChem ID: 165673874
• Update Time: 2025-10-29

methyl 5-1-(2-aminoethyl)cyclobutylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(2-aminoethyl)cyclobutylthiophene-2-carboxylate
• methyl 5-[1-(2-aminoethyl)cyclobutyl]thiophene-2-carboxylate
• 2229510-62-5
• EN300-1787229

• Inchi： 1S/C12H17NO2S/c1-15-11(14)9-3-4-10(16-9)12(7-8-13)5-2-6-12/h3-4H,2,5-8,13H2,1H3
• InChI Key： JGMSPEZPHJALCH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1(CCN)CCC1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 5-1-(2-aminoethyl)cyclobutylthiophene-2-carboxylate

Exploring the Properties and Applications of Methyl 5-1-(2-aminoethyl)cyclobutylthiophene-2-carboxylate (CAS No. 2229510-62-5)

In the realm of organic chemistry and pharmaceutical research, methyl 5-1-(2-aminoethyl)cyclobutylthiophene-2-carboxylate (CAS No. 2229510-62-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its thiophene core and cyclobutyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, aligning with current trends in precision medicine.

The molecular structure of methyl 5-1-(2-aminoethyl)cyclobutylthiophene-2-carboxylate combines a thiophene-2-carboxylate ester with a functionalized 2-aminoethyl side chain, offering opportunities for derivatization. This flexibility makes it valuable in high-throughput screening (HTS) and combinatorial chemistry, addressing the growing demand for novel scaffolds in small-molecule therapeutics. Recent studies highlight its potential in modulating kinase activity, a hot topic in oncology and inflammatory disease research.

From a synthetic perspective, the CAS 2229510-62-5 compound exemplifies modern green chemistry principles. Its efficient preparation often involves catalyzed cycloadditions or microwave-assisted synthesis, reducing solvent waste and energy consumption—a critical consideration for sustainable pharmaceutical manufacturing. The methyl ester group further enhances its stability, making it suitable for long-term storage and global supply chains, a priority for chemical suppliers post-pandemic.

Analytical characterization of methyl 5-1-(2-aminoethyl)cyclobutylthiophene-2-carboxylate typically employs LC-MS (liquid chromatography-mass spectrometry) and NMR spectroscopy, ensuring batch-to-batch reproducibility. These quality control measures resonate with the pharmaceutical industry’s emphasis on QbD (Quality by Design) frameworks. Furthermore, its logP and solubility profiles suggest favorable ADME properties, a key focus area in AI-driven drug design platforms.

Beyond therapeutics, this compound finds niche applications in material science, particularly in designing conductive polymers due to the thiophene unit’s electron-rich nature. With the rise of flexible electronics and organic photovoltaics, such derivatives are being investigated for their charge transport capabilities. Patent literature also hints at its utility in agrochemicals, specifically as a precursor for crop protection agents with improved environmental profiles.

As regulatory landscapes evolve, CAS 2229510-62-5 aligns with REACH and FDA guidelines for novel chemical entities. Its structure-activity relationship (SAR) data is increasingly curated in cheminformatics databases, supporting machine learning models for virtual screening. For suppliers and researchers, understanding its patent status and global market trends is essential, given the competitive landscape in fine chemicals.

In conclusion, methyl 5-1-(2-aminoethyl)cyclobutylthiophene-2-carboxylate represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its CAS 2229510-62-5 identifier serves as a gateway for further exploration, whether in developing next-generation drugs or innovative smart materials. Ongoing research will likely uncover additional applications, solidifying its position in the specialty chemicals market.